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Compound of Interest

3,7-Dibromo-10-
Compound Name:
methylphenothiazine

Cat. No. 83131201

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3,7-Dibromo-10-
methylphenothiazine as a crucial building block for the synthesis of hole-transporting
materials (HTMs) for high-performance perovskite solar cells (PSCs). While not typically used
as a primary HTM itself, its derivatives are instrumental in achieving high power conversion
efficiencies and stability in PSCs.

Introduction

3,7-Dibromo-10-methylphenothiazine is a key heterocyclic intermediate. The phenothiazine
core is an excellent electron donor and can be functionalized at the 3, 7, and 10 positions to
tune its electronic and physical properties. In the context of perovskite solar cells, the
dibrominated nature of this compound allows for further chemical modifications, such as Suzuki
or Stille coupling reactions, to synthesize more complex and efficient HTMs. These HTMs play
a critical role in extracting holes from the perovskite layer and transporting them to the
electrode, thereby influencing the overall device performance.
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The following table summarizes the performance of various perovskite solar cells employing
HTMs derived from 3,7-disubstituted phenothiazine precursors. This data provides a
benchmark for the potential of new materials synthesized from 3,7-Dibromo-10-
methylphenothiazine.

Short-
Power Open- Circuit
HTM Conversion Circuit Current Fill Factor
. . .. . Reference
Designation Efficiency Voltage Density (FF) [%]
(PCE) [%] (Voc) [V] (Jsc)
[mAlcm2]
PDO1 16.7 1.08 22.6 68.3 [1]
PDO2 20.2 1.15 23.9 73.6 [1]
AZO-| 12.6 - - - [2]
AZO-lI 14.0 - - - [2]
PTZ-Py 19.9 - - - [3]
PTZ-Py (with
Spiro- 22.1 - - - [3]
OMeTAD)
Z30 19.17 1.114 23.53 73 [3]
HZ2 14.2 1.026 20.43 68 [3]

Note: Specific performance parameters for some HTMs were not fully detailed in the provided
search results.

Experimental Protocols
Synthesis of 3,7-Dibromo-10-methylphenothiazine

This protocol describes a common method for the synthesis of 3,7-Dibromo-10-
methylphenothiazine from 10-methylphenothiazine.

Materials:
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e 10-Methylphenothiazine

e Bromine (Br2)

e Glacial Acetic Acid

o Saturated aqueous solution of sodium sulfite
 Diethyl ether

e Sodium sulfate

« Silica gel for column chromatography

o Ethyl acetate

e Hexane

Procedure:

o Dissolve 10-methylphenothiazine (1 equivalent) in glacial acetic acid in a round-bottom flask.

e Add a first molar equivalent of bromine dropwise to the solution while stirring at room
temperature.

o Continue stirring for 1 hour.
» Add a second molar equivalent of bromine dropwise to the reaction mixture.
 Stir the solution for 12 hours at room temperature.

e Quench the reaction by adding a saturated aqueous solution of sodium sulfite and diethyl
ether.

e Stir the mixture for 1 hour.
o Transfer the mixture to a separatory funnel and separate the organic phase.

o Extract the aqueous layer three times with diethyl ether.
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e Combine all organic layers and dry with sodium sulfate.
 Remove the solvents under reduced pressure.

» Purify the crude product by column chromatography on silica gel using a mixture of ethyl
acetate and hexane as the eluent to obtain 3,7-Dibromo-10-methylphenothiazine.[4]

General Protocol for Perovskite Solar Cell Fabrication

This protocol outlines the general steps for fabricating a perovskite solar cell using a
phenothiazine-based HTM.

Materials:

FTO-coated glass substrates
o Titanium dioxide (TiO2) paste
o Perovskite precursor solution (e.g., a mixture of FAPbI3 and MAPbBr3)

e Hole-transporting material (HTM) solution (phenothiazine-derivative dissolved in a suitable
solvent like chlorobenzene)

e Additives for HTM solution (e.g., Li-TFSI, tBP)
e Gold or Silver for the back electrode
Procedure:

e Substrate Cleaning: Sequentially clean the FTO-coated glass substrates with detergent,
deionized water, acetone, and isopropanol in an ultrasonic bath. Dry the substrates with a
stream of nitrogen.

o Electron Transport Layer (ETL) Deposition: Deposit a compact layer of TiO2 onto the FTO
substrate by spin-coating, followed by sintering at high temperature. Then, deposit a
mesoporous TiO2 layer and sinter again.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3131201?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8695233/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3131201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Perovskite Layer Deposition: In a nitrogen-filled glovebox, deposit the perovskite precursor
solution onto the TiO2 layer via spin-coating. Anneal the substrate at a specific temperature
to form the crystalline perovskite film.

e Hole-Transporting Material (HTM) Layer Deposition: Prepare the HTM solution by dissolving
the synthesized phenothiazine derivative and additives in a solvent. Spin-coat the HTM
solution on top of the perovskite layer.

o Back Electrode Deposition: Deposit the metal back electrode (e.g., gold or silver) by thermal
evaporation through a shadow mask.

» Device Characterization: Characterize the photovoltaic performance of the fabricated solar
cell under simulated sunlight (AM 1.5G, 100 mW/cm?2).

Visualizations

Click to download full resolution via product page

Caption: Synthesis workflow for 3,7-Dibromo-10-methylphenothiazine.
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Caption: Role of phenothiazine-based HTM in a perovskite solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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